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Compound of Interest

Compound Name: 1-Bromo-3,4-difluorobenzene-d3

Cat. No.: B12393064

Disclaimer: A comprehensive Safety Data Sheet (SDS) for the deuterated compound 1-Bromo-
3,4-difluorobenzene-d3 is not readily available. The following data is primarily based on the
non-deuterated analog, 1-Bromo-3,4-difluorobenzene (CAS RN: 348-61-8), and should be
used as a reference for the deuterated compound with the understanding that physical and
toxicological properties may vary slightly.

This technical guide provides a consolidated overview of the safety, handling, and physical
properties of 1-Bromo-3,4-difluorobenzene, intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Bromo-3,4-
difluorobenzene. These values are critical for understanding its behavior under various
laboratory and industrial conditions.
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Property

Molecular Formula

Molecular Weight 192.99 g/mol

Appearance Colorless to light yellow/orange clear liquid
Boiling Point 150-151 °C

Melting Point

Flash Point 33°C (91.4 °F)

Density 1.707 g/mL at 25 °C

Hazard Identification and GHS Classification

1-Bromo-3,4-difluorobenzene is classified as a hazardous substance. The GHS classification

highlights its primary risks.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[1]
Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye ) H319: Causes serious eye

irritation

irritation[1]

Toxic to aquatic life with long

lasting effects

H411: Toxic to aquatic life with

long lasting effects[1]

Signal Word: Warning

Toxicological Information

Detailed toxicological studies for 1-Bromo-3,4-difluorobenzene are limited. The primary routes

of exposure are inhalation, ingestion, and skin and eye contact.
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Exposure Route Effects

Inhalation May cause respiratory irritation.
Skin Contact Causes skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]
Ingestion May be harmful if swallowed.

No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible or confirmed human carcinogens by IARC or ACGIH.[2]

Handling and Storage

Proper handling and storage procedures are essential to ensure safety and maintain the
integrity of the compound.

Aspect Recommendation

Wear protective gloves, protective clothing, and

eye/face protection. Keep away from heat,
Handling sparks, open flames, and hot surfaces. Use only

non-sparking tools and take precautionary

measures against static discharge.[1]

Store in a well-ventilated place. Keep the

Storage _ _
container tightly closed.[1]

Experimental Protocols

While specific experimental protocols for the safety assessment of 1-Bromo-3,4-
difluorobenzene-d3 are not available, standard methodologies for evaluating flammable
liquids and skin/eye irritants as per OECD guidelines would be applicable.

Visualized Workflow: Chemical Spill Response

The following diagram outlines a logical workflow for responding to a chemical spill of 1-Bromo-
3,4-difluorobenzene, based on standard laboratory safety protocols.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6064_2.pdf
https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.benchchem.com/product/b12393064?utm_src=pdf-body
https://www.benchchem.com/product/b12393064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

nnnnnnnnnnnnn

Minor ‘Small Spil
(Manageabe Internally)
€ & Ri
Major
Large Spil

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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